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Compound of Interest

Compound Name:
3-Hydroxyadamantan-1-yl

methacrylate

Cat. No.: B038664 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-Hydroxyadamantan-1-yl
Methacrylate

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Hydroxyadamantan-1-yl methacrylate is a unique bifunctional monomer incorporating a

rigid, bulky adamantane cage and a reactive methacrylate group. This combination of

functionalities imparts desirable properties to polymers, making it a valuable component in the

development of advanced materials, particularly in the fields of microelectronics and specialty

polymers. This technical guide provides a comprehensive overview of the known

physicochemical properties of 3-Hydroxyadamantan-1-yl methacrylate, details on its

synthesis and characterization, and a discussion of its applications, with a focus on its role in

photoresist technology.

Chemical Identity and Structure
IUPAC Name: (3-hydroxy-1-adamantyl) 2-methylprop-2-enoate[1]

Synonyms: 1-Methacryloyloxy-3-adamantanol, 3-Hydroxyadamant-1-yl methacrylate, 1,3-

Adamantanediol monomethacrylate[1]
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CAS Number: 115372-36-6[1]

Molecular Formula: C₁₄H₂₀O₃[1]

Molecular Weight: 236.31 g/mol [1]

Chemical Structure:

The structure of 3-Hydroxyadamantan-1-yl methacrylate is characterized by a methacrylate

group ester-linked to the 1-position of a 3-hydroxyadamantane core. The adamantane moiety is

a highly stable, three-dimensional cage-like hydrocarbon structure.

Physicochemical Properties
The physicochemical properties of 3-Hydroxyadamantan-1-yl methacrylate are summarized

in the table below. These properties are critical for its application in various formulations and

polymerization processes.

Property Value Reference

Appearance
White to almost white powder

or crystals
[1]

Melting Point 89.0 to 93.0 °C [1][2]

Boiling Point 329.3 ± 25.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

Flash Point 133 °C [1]

Solubility Soluble in methanol [2]

Storage
Sealed in a dry place at room

temperature
[1]

Synthesis and Characterization
Synthesis Protocol: Esterification
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3-Hydroxyadamantan-1-yl methacrylate is typically synthesized via the esterification of 1,3-

adamantanediol with methacrylic acid.[3] While specific industrial protocols are proprietary, a

general laboratory-scale synthesis can be described as follows:

Reaction:

1,3-Adamantanediol + Methacrylic Acid → 3-Hydroxyadamantan-1-yl Methacrylate + Water

General Procedure:

Reactant Charging: 1,3-Adamantanediol and a slight molar excess of methacrylic acid are

charged into a reaction vessel equipped with a stirrer, a temperature controller, and a reflux

condenser with a Dean-Stark trap to remove water.

Catalyst Addition: An acid catalyst, such as p-toluenesulfonic acid or a strong acidic ion-

exchange resin, is added to the mixture.

Solvent: A suitable solvent that forms an azeotrope with water, such as toluene or

cyclohexane, is used to facilitate water removal.

Reaction Conditions: The reaction mixture is heated to reflux. The water produced during the

esterification is continuously removed by azeotropic distillation.

Monitoring: The reaction progress is monitored by techniques such as thin-layer

chromatography (TLC) or gas chromatography (GC) to determine the consumption of the

starting materials.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The catalyst is neutralized or filtered off. The organic layer is washed with a

dilute sodium bicarbonate solution to remove unreacted methacrylic acid and then with brine.

The solvent is removed under reduced pressure. The crude product is then purified, typically

by column chromatography on silica gel or by recrystallization from a suitable solvent to yield

pure 3-Hydroxyadamantan-1-yl methacrylate.

Characterization Techniques
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The structural confirmation and purity assessment of 3-Hydroxyadamantan-1-yl methacrylate
are typically performed using a combination of spectroscopic and chromatographic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and types of protons in the molecule.

Expected signals would include those for the vinyl protons of the methacrylate group, the

methyl protons of the methacrylate group, and the characteristic broad signals of the

adamantane cage protons, as well as a signal for the hydroxyl proton.

¹³C NMR: Shows the number of non-equivalent carbons and their chemical environments.

Distinct signals for the carbonyl carbon, the double bond carbons of the methacrylate

group, the carbons of the adamantane cage, and the carbon bearing the hydroxyl group

would be expected.

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups

present. Key characteristic absorption bands would include:

A broad O-H stretching band for the hydroxyl group.

A strong C=O stretching band for the ester carbonyl group.

C=C stretching for the methacrylate double bond.

C-H stretching and bending vibrations for the adamantane cage and methyl group.

Mass Spectrometry (MS): Determines the molecular weight of the compound and provides

information about its fragmentation pattern, further confirming the structure.

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA): These

thermal analysis techniques are used to determine the melting point and thermal stability of

the monomer, which are crucial properties for its application in polymers.[4][5]

Applications in Advanced Materials
The unique structure of 3-Hydroxyadamantan-1-yl methacrylate makes it a valuable

monomer for the synthesis of specialty polymers with enhanced properties. The bulky

adamantane group increases the glass transition temperature (Tg), thermal stability, and etch
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resistance of the resulting polymers, while the hydroxyl group provides a site for further

functionalization or improves adhesion and solubility characteristics.[2][6]

Photoresist Formulations for Microlithography
A primary application of 3-Hydroxyadamantan-1-yl methacrylate is in the formulation of

chemically amplified photoresists for advanced lithography processes, such as those using 193

nm ArF excimer lasers.[2][6] In these systems, it is copolymerized with other monomers to

create a polymer backbone that is insoluble in an aqueous base developer. The hydroxyl group

enhances the solubility of the polymer in the developer after the acid-catalyzed deprotection of

other protecting groups in the exposed regions of the photoresist. The adamantane moiety

contributes to the polymer's plasma etch resistance, which is crucial for transferring the

patterned image to the underlying substrate.

Below is a logical workflow diagram illustrating the synthesis of 3-Hydroxyadamantan-1-yl
methacrylate and its incorporation into a photoresist formulation.
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Synthesis of 3-Hydroxyadamantan-1-yl Methacrylate
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Caption: Workflow for the synthesis of 3-Hydroxyadamantan-1-yl methacrylate and its

application in a photoresist formulation for microlithography.

Role in Drug Development
While 3-Hydroxyadamantan-1-yl methacrylate is not a therapeutic agent itself, the

adamantane scaffold is of significant interest in drug discovery. The incorporation of an

adamantyl group can enhance the lipophilicity of a drug molecule, which can improve its ability

to cross cell membranes and the blood-brain barrier.[7] The rigid structure of adamantane can

also serve as a robust anchor for pharmacophores, positioning them for optimal interaction with

biological targets such as ion channels and enzymes.[3] Furthermore, the adamantane cage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b038664?utm_src=pdf-body-img
https://www.benchchem.com/product/b038664?utm_src=pdf-body
https://www.benchchem.com/product/b038664?utm_src=pdf-body
https://www.ingentaconnect.com/content/asp/me/2016/00000006/00000003/art00002;jsessionid=mobm136bg7av.x-ic-live-02
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11518839.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


can protect adjacent functional groups from metabolic degradation, thereby increasing the

drug's half-life.[7] The hydroxyl group on 3-Hydroxyadamantan-1-yl methacrylate provides a

reactive handle for conjugating it to other molecules, suggesting its potential use as a building

block in the synthesis of more complex, adamantane-containing pharmaceutical compounds.

Safety Information
Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation).

Precautionary Statements: P264 (Wash hands thoroughly after handling), P280 (Wear

protective gloves/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty

of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P332+P313 (If

skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get

medical advice/attention).

Conclusion
3-Hydroxyadamantan-1-yl methacrylate is a specialty monomer with a unique combination of

a bulky, rigid adamantane core and a reactive methacrylate group, along with a functional

hydroxyl group. These structural features translate into desirable physicochemical properties,

particularly for the development of advanced polymers with high thermal stability, etch

resistance, and tunable solubility. Its primary application lies in the formulation of photoresists

for high-resolution lithography. While not a drug itself, the adamantane moiety is a privileged

scaffold in medicinal chemistry, suggesting the potential for this molecule to be used as a

versatile building block in the synthesis of novel therapeutic agents. This technical guide

provides a foundational understanding of the key properties and applications of 3-
Hydroxyadamantan-1-yl methacrylate for professionals in materials science and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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